Cas no 5412-25-9 (Bis(2,3-dibromopropyl) Phosphate)

• Product Name: Bis(2,3-dibromopropyl) Phosphate
• CAS No: 5412-25-9
• MF: C₆H₁₁Br₄O₄P
• MW: 497.73890042305
• CID: 369664
• PubChem ID: 91543
• Update Time: 2025-06-08

Bis(2,3-dibromopropyl) Phosphate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2,3-dibromo-, 1,1'-(hydrogen phosphate)
• Bis(2,3-Dibromopropyl)Phosphate
• Bis(2,3-dibromopropyl)phosphate, tech.
• Bis(2,3-dibromopropyl)phosphoricacid
• 1-PROPANOL,2,3-DIBROMO-,HYDROGENPHOSPHATE
• BIS-BP
• phosphoric acid bis-(2,3-dibromo-propyl ester)
• Phosphorsaeure-bis-(2,3-dibrom-propylester)
• Posphoric acid bis(2,3-dibromopropyl)
• Bis(2,3-dibromopropyl) hydrogen phosphate
• SCHEMBL481474
• BRN 1712420
• CBPKIOGAUWKEFT-UHFFFAOYSA-N
• 0FHM79990G
• AI3-19169
• DTXSID70275889
• 1-Propanol, 2,3-dibromo-, hydrogen phosphate
• 1-01-00-00182 (Beilstein Handbook Reference)
• UNII-0FHM79990G
• BIS(2,3-DIBROMOPROPYL) PHOSPHATE, (+/-)-
• NSC 3239
• 1-Propanol, 2,3-dibromo-, hydrogen phosphate (ester)
• CCRIS 813
• bis-(2,3-dibromopropyl) phosphoric acid
• Q27236713
• bis(2,3-dibromopropyl)phos-phate
• NSC3239
• bis(2,3-Dibromopropyl) phoshate
• NS00043760
• 1-Propanol,3-dibromo-, hydrogen phosphate
• FT-0635682
• 1-Propanol, 2,3-dibromo-, 1,1'-(hydrogen phosphate)
• Bis(2,3-dibromopropyl)phosphoric acid
• 5412-25-9
• Bis(2,3-dibromopropyl) phosphate
• EINECS 226-493-4
• NSC-3239
• DB-052489
• 2,3-Dibromo-1-propanol 1,1'-(Hydrogen Phosphate); Bis(2,3-dibromopropyl) Hydrogen Phosphate; Bis(2,3-dibromopropyl) Phosphate; NSC 3239
• DTXCID00196634
• Bis(2,3-dibromopropyl) Phosphate

• Inchi： 1S/C6H11Br4O4P/c7-1-5(9)3-13-15(11,12)14-4-6(10)2-8/h5-6H,1-4H2,(H,11,12)
• InChI Key： CBPKIOGAUWKEFT-UHFFFAOYSA-N
• SMILES： BrC(CBr)COP(=O)(O)OCC(CBr)Br

Computed Properties

• Exact Mass: 493.71300
• Monoisotopic Mass: 493.713
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 38.1

Experimental Properties

• Color/Form: Not determined
• Density: 2.31
• Boiling Point: 457.7°Cat760mmHg
• Flash Point: 230.6°C
• PSA: 65.57000
• LogP: 3.43680
• Solubility: Not determined

Bis(2,3-dibromopropyl) Phosphate Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Bis(2,3-dibromopropyl) Phosphate

Bis(2,3-dibromopropyl) Phosphate: Chemical Properties, Applications, and Recent Research Developments

Bis(2,3-dibromopropyl) Phosphate (CAS No. 5412-25-9) is a significant compound in the field of organophosphorus chemistry, widely recognized for its versatile applications in industrial and research settings. This compound, characterized by its molecular structure containing two brominated propyl groups attached to a phosphate backbone, exhibits unique chemical properties that make it valuable in various formulations and processes.

The molecular formula of Bis(2,3-dibromopropyl) Phosphate is C₆H₁₁Br₂O₄P, and its molecular weight is approximately 344.97 g/mol. The presence of bromine atoms in its structure contributes to its reactivity and stability under different conditions, making it a compound of interest in synthetic chemistry and material science. Its high boiling point and moderate solubility in organic solvents further enhance its utility in various chemical reactions and formulations.

In recent years, Bis(2,3-dibromopropyl) Phosphate has garnered attention due to its role as an intermediate in the synthesis of flame retardants and plasticizers. These applications are particularly relevant in the development of materials that require enhanced thermal stability and fire resistance. The compound's ability to impart these properties makes it a preferred choice in the manufacturing of polymeric materials used in construction, electronics, and automotive industries.

Moreover, the research on Bis(2,3-dibromopropyl) Phosphate has expanded into the realm of biodegradation and environmental impact. Studies have been conducted to evaluate its persistence in aquatic environments and its potential effects on aquatic organisms. These investigations are crucial for understanding the ecological footprint of such compounds and for developing strategies to mitigate any adverse environmental impacts. The findings from these studies have also influenced regulatory frameworks governing the use of organophosphorus compounds.

One of the most intriguing aspects of Bis(2,3-dibromopropyl) Phosphate is its application in pharmaceutical research. Researchers have explored its potential as a precursor in the synthesis of novel therapeutic agents. The brominated propyl groups provide a scaffold for further functionalization, enabling the development of compounds with specific biological activities. For instance, derivatives of this compound have been investigated for their antimicrobial properties, contributing to the ongoing search for new antibiotics and antifungal agents.

The industrial applications of Bis(2,3-dibromopropyl) Phosphate extend beyond flame retardants and plasticizers. It is also used as a stabilizer in certain chemical processes and as an additive in lubricants to improve their performance under high temperatures. These uses highlight the compound's versatility and its importance in maintaining efficiency and safety in industrial operations.

In terms of recent research developments, significant advancements have been made in understanding the catalytic properties of Bis(2,3-dibromopropyl) Phosphate. Researchers have discovered that it can act as a catalyst or co-catalyst in various organic reactions, including esterification and alkylation processes. This finding opens up new avenues for its use in green chemistry initiatives, where catalytic systems that minimize waste and energy consumption are highly valued.

The compound's role in nanotechnology has also been explored recently. Studies have demonstrated that Bis(2,3-dibromopropyl) Phosphate can be incorporated into nanomaterials to enhance their thermal and mechanical properties. This application is particularly relevant in the development of advanced materials for electronics and aerospace industries, where high performance under extreme conditions is essential.

Eco-friendly formulations using Bis(2,3-dibromopropyl) Phosphate have been developed as part of efforts to reduce the environmental impact of chemical products. These formulations aim to maintain or improve the performance characteristics of traditional products while minimizing their ecological footprint. Such innovations are crucial for aligning industrial practices with sustainability goals.

The future prospects for Bis(2,3-dibromopropyl) Phosphate are promising, with ongoing research focusing on expanding its applications into new areas such as renewable energy storage devices and advanced coatings. The compound's unique properties make it a valuable candidate for these emerging technologies, where novel materials with enhanced functionalities are required.